Cas no 389615-05-8 (1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester)

389615-05-8 structure
Product name:1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester
1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester
- 1H-Pyrrole-2-carboxylicacid,4-amino-3-methoxy-1-methyl-,ethylester(9CI)
- 389615-05-8
- ethyl 4-amino-3-methoxy-1-methyl-1H-pyrrole-2-carboxylate
- SCHEMBL6831520
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- Inchi: InChI=1S/C9H14N2O3/c1-4-14-9(12)7-8(13-3)6(10)5-11(7)2/h5H,4,10H2,1-3H3
- InChI Key: CFBBYMAWJFSGLL-UHFFFAOYSA-N
- SMILES: CCOC(C1N(C)C=C(N)C=1OC)=O
Computed Properties
- Exact Mass: 198.10044231g/mol
- Monoisotopic Mass: 198.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
- XLogP3: 0.5
1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester Related Literature
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
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